Cas no 104526-45-6 (1-Dodecyl-4-(phenylthio)benzene)
104526-45-6 structure
Product Name:1-Dodecyl-4-(phenylthio)benzene
CAS No:104526-45-6
MF:C24H34S
MW:354.591765880585
CID:2359486
PubChem ID:19803094
Update Time:2025-04-21
1-Dodecyl-4-(phenylthio)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecyl-4-(phenylthio)benzene
- p-dodecylphenyl phenyl sulfide
- 1-dodecyl-4-(phenylsulfanyl)benzene
- 104526-45-6
- DB-201775
-
- Inchi: 1S/C24H34S/c1-2-3-4-5-6-7-8-9-10-12-15-22-18-20-24(21-19-22)25-23-16-13-11-14-17-23/h11,13-14,16-21H,2-10,12,15H2,1H3
- InChI Key: BKWPBSKBTPDIMA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 354.23812226Da
- Monoisotopic Mass: 354.23812226Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.5E-5 g/L) (25 ºC),
1-Dodecyl-4-(phenylthio)benzene Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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